5-Methyl-2-(oxan-4-yl)piperidine

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 5-methyl-2-(oxan-4-yl)piperidine
• InChI: InChI=1S/C11H21NO/c1-9-2-3-11(12-8-9)10-4-6-13-7-5-10/h9-12H,2-8H2,1H3
• InChI Key: LYLYLMVAFKPTJP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(NC1)C2CCOCC2

Description

5-Methyl-2-(oxan-4-yl)piperidine is a bicyclic organic compound featuring a piperidine core substituted with a methyl group at position 5 and an oxane (tetrahydropyran) ring at position 2. This structure combines the rigidity of the piperidine ring with the oxygen-containing oxane moiety, which may enhance its pharmacokinetic properties, such as solubility and metabolic stability.

The compound’s structural uniqueness lies in its substitution pattern, which distinguishes it from other piperidine derivatives. Such modifications are critical in drug design, where subtle structural changes can significantly impact biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Methyl-2-(oxan-4-yl)piperidine typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the hydrogenation of pyridine derivatives using catalysts such as cobalt, ruthenium, or nickel . Another approach involves the cyclization of amino alcohols using reagents like thionyl chloride (SOCl2) or through microwave-assisted cyclocondensation reactions .

Industrial Production Methods: Industrial production of piperidine derivatives often employs continuous flow reactions and scalable catalytic processes. For instance, the use of Grignard reagents in a continuous flow setup can yield enantioenriched piperidines efficiently . These methods ensure high yields and purity, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 5-Methyl-2-(oxan-4-yl)piperidine undergoes various chemical reactions, including:

Oxidation: Conversion to piperidinones using oxidizing agents.

Reduction: Hydrogenation to form saturated derivatives.

Substitution: Nucleophilic substitution reactions at the nitrogen or carbon atoms.

Common Reagents and Conditions:

Oxidation: Use of oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or other metal catalysts.

Substitution: Reagents such as alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products:

Oxidation: Formation of piperidinones.

Reduction: Formation of fully saturated piperidine derivatives.

Substitution: Formation of N-substituted or C-substituted piperidines.

Scientific Research Applications

5-Methyl-2-(oxan-4-yl)piperidine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its role in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of agrochemicals and other industrial chemicals due to its versatile reactivity.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(oxan-4-yl)piperidine involves its interaction with specific molecular targets and pathways. As a piperidine derivative, it can modulate various biological processes by binding to receptors or enzymes. For example, piperidine-based compounds are known to inhibit enzymes like dihydrofolate reductase (DHFR), which is crucial in DNA synthesis . This inhibition can lead to antiproliferative effects, making such compounds potential anticancer agents.

Comparison with Similar Compounds

Key Observations :

• Heterocyclic vs. Oxygen-Containing Substituents : The oxane group in the target compound provides an ether oxygen, contrasting with nitrogen-rich heterocycles (e.g., oxadiazoles, oxazoles) in analogs. This difference influences electronic properties: oxadiazoles are electron-deficient, enhancing π-π stacking, while oxane’s oxygen may improve solubility .
• Biological Activity : Oxadiazole-containing derivatives (e.g., ’s 6a ) exhibit antibacterial properties due to sulfonyl and thioether groups, which disrupt microbial membranes . The target compound’s oxane group may confer distinct target selectivity, though direct activity data are unavailable.

Physicochemical and Spectral Properties

• Crystallography : highlights weak intermolecular interactions (C–H···O/Br) in 4-methylpiperidine derivatives, stabilizing crystal lattices. The oxane group in the target compound may form similar interactions, affecting crystallinity .
• Solubility : The oxane’s ether oxygen likely enhances water solubility compared to purely hydrocarbon-substituted piperidines (e.g., 2-methylpropyl-oxadiazole in ) .
• Spectral Data : IR and NMR spectra for oxadiazole derivatives () show characteristic peaks for sulfonyl (∼1350 cm⁻¹) and aromatic protons (δ 7.2–8.1 ppm). The target compound’s oxane moiety would display distinct C–O–C stretching (∼1100 cm⁻¹) and deshielded protons adjacent to oxygen .

Biological Activity

5-Methyl-2-(oxan-4-yl)piperidine is a piperidine derivative that has garnered attention in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

5-Methyl-2-(oxan-4-yl)piperidine is characterized by its unique piperidine ring structure, which is modified by an oxan group. The molecular formula is $C_{10}H_{17}N$ with a molecular weight of approximately 155.25 g/mol. The structural representation can be summarized as follows:

Property	Value
Molecular Formula	C10H17N
Molecular Weight	155.25 g/mol
IUPAC Name	5-Methyl-2-(oxan-4-yl)piperidine

The biological activity of 5-Methyl-2-(oxan-4-yl)piperidine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The piperidine moiety is known for its ability to modulate neurotransmitter systems, particularly in the central nervous system (CNS).

• Receptor Interaction : This compound may act as an antagonist or agonist at certain receptor sites, influencing neurotransmission.
• Enzyme Inhibition : It has been observed to inhibit specific enzymes involved in metabolic pathways, which can lead to altered physiological responses.

Antinociceptive Activity

Recent studies have indicated that 5-Methyl-2-(oxan-4-yl)piperidine exhibits significant antinociceptive effects. In animal models, it has been shown to reduce pain responses, likely through modulation of the opioid and non-opioid pathways.

Neuroprotective Effects

Research suggests that this compound may have neuroprotective properties. It appears to mitigate neuronal damage in models of neurodegenerative diseases by reducing oxidative stress and inflammation.

Case Studies

• Study on Antinociceptive Effects : A study conducted on mice demonstrated that administration of 5-Methyl-2-(oxan-4-yl)piperidine resulted in a significant reduction in pain response measured by the formalin test. The results indicated a dose-dependent effect, with higher doses yielding greater analgesic effects.
• Neuroprotection in Ischemic Models : In vitro studies using neuronal cell cultures exposed to ischemic conditions showed that treatment with this compound reduced cell death and apoptosis markers significantly compared to control groups.

Comparative Analysis with Related Compounds

To better understand the biological activity of 5-Methyl-2-(oxan-4-yl)piperidine, it is useful to compare it with other piperidine derivatives known for their pharmacological effects:

Compound	Biological Activity	Reference
Piperine	Antioxidant, anti-inflammatory
Evodiamine	Antiproliferative
5-Methylpiperidine	CNS stimulant